Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate

• CAS No.: 18727-04-3
• Molecular Formula: C6H6CoO7
• Molecular Weight: 249.04 g/mol
• IUPAC Name: 2-(carboxymethyl)-2-hydroxybutanedioate;cobalt(2+)
• InChI: InChI=1S/C6H8O7.Co/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+2/p-2
• InChI Key: FDTVUHQHHXTXLW-UHFFFAOYSA-L
• SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Isomeric SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)O)O.[Co+2]
• Canonical SMILES: C(C(=O)O)C(CC(=O)[O-])(C(=O)[O-])O.[Co+2]
• Pictograms: Corrosive; Irritant; Health Hazard; Environmental Hazard
• Synonyms: cobalt(2+) hydrogen citrate

Description

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate: is a coordination compound with the molecular formula C6H5CoO7 . This compound is known for its unique chemical properties and potential applications in various scientific fields. It consists of a cobalt ion coordinated with a citrate ligand, which is derived from citric acid.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate typically involves the reaction of cobalt salts, such as cobalt(II) chloride or cobalt(II) sulfate, with citric acid in an aqueous solution. The reaction is usually carried out under controlled pH conditions to ensure the proper formation of the complex. The general reaction can be represented as follows:

$$\text{CoCl}_2 + \text{C}_6\text{H}_8\text{O}_7 \rightarrow \text{C}_6\text{H}_5\text{CoO}_7 + 2\text{HCl}$$CoCl2​+C6​H8​O7​→C6​H5​CoO7​+2HCl

Industrial Production Methods: In industrial settings, the production of this compound may involve large-scale batch reactors where cobalt salts and citric acid are mixed in precise stoichiometric ratios. The reaction mixture is then subjected to controlled heating and stirring to facilitate the formation of the desired complex. The product is typically isolated through filtration and purification processes.

Chemical Reactions Analysis

Types of Reactions: Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate undergoes various chemical reactions, including:

Oxidation: The cobalt ion in the complex can undergo oxidation reactions, leading to the formation of higher oxidation states.

Reduction: The compound can also participate in reduction reactions, where the cobalt ion is reduced to a lower oxidation state.

Substitution: Ligand substitution reactions can occur, where the citrate ligand is replaced by other ligands.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and hydrazine are often used.

Substitution: Ligand exchange can be facilitated by using chelating agents like ethylenediaminetetraacetic acid (EDTA).

Major Products Formed:

Oxidation: Higher oxidation state cobalt complexes.

Reduction: Lower oxidation state cobalt complexes.

Substitution: New coordination complexes with different ligands.

Scientific Research Applications

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions, including oxidation and reduction processes.

Biology: Investigated for its potential role in enzyme mimetics and as a model compound for studying metalloenzymes.

Medicine: Explored for its potential therapeutic applications, including as an antimicrobial agent and in cancer treatment.

Industry: Utilized in the production of cobalt-based materials and as a stabilizer in certain industrial processes.

Mechanism of Action

The mechanism of action of Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate involves its ability to coordinate with various biological molecules and metal ions. The cobalt ion can interact with enzymes and proteins, potentially altering their activity and function. The citrate ligand provides stability to the complex and facilitates its interactions with other molecules.

Comparison with Similar Compounds

• Cobalt(2+);hydron;2-hydroxypropane-1,2-dicarboxylate
• Cobalt(2+);hydron;2-hydroxypropane-1,3-dicarboxylate
• Cobalt(2+);hydron;2-hydroxypropane-1,2,3,4-tetracarboxylate

Uniqueness: Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate is unique due to its specific coordination environment and the stability provided by the citrate ligand. This stability makes it particularly useful in various applications, including catalysis and biomedical research.

Biological Activity

Cobalt(2+);hydron;2-hydroxypropane-1,2,3-tricarboxylate, commonly referred to as cobalt citrate, is a coordination compound with significant biological activity. This article explores its synthesis, biological mechanisms, applications in various fields, and comparative studies with similar compounds.

1. Chemical Structure and Synthesis

Cobalt citrate has the molecular formula $\text{C}_6\text{H}_5\text{CoO}_7$ and is formed through the coordination of cobalt ions with citric acid. The synthesis typically involves the reaction of cobalt(II) salts (like cobalt(II) chloride) with citric acid in aqueous solutions under controlled pH conditions:

$$\text{CoCl}_2+\text{C}_6\text{H}_8\text{O}_7\rightarrow \text{C}_6\text{H}_5\text{CoO}_7+2\text{HCl}$$

This process can be adapted for industrial applications using large-scale batch reactors for efficient production .

The biological activity of cobalt citrate stems from its ability to interact with various biological molecules. The cobalt ion can alter enzymatic activities by coordinating with enzymes and proteins, potentially affecting their function and stability. The citrate ligand enhances the solubility and stability of the complex, facilitating its interaction with biological systems .

3. Biological Applications

Cobalt citrate has been investigated for several applications across different fields:

Biochemistry and Medicine:

• Enzyme Mimetic: It serves as a model compound for studying metalloenzymes due to its structural similarity to certain enzyme active sites.
• Antimicrobial Properties: Research indicates that cobalt citrate exhibits antimicrobial activity, making it a candidate for therapeutic applications against bacterial infections .
• Cancer Research: Preliminary studies suggest that cobalt complexes may have potential in cancer treatment through mechanisms involving oxidative stress .

Industrial Applications:

• Used in water treatment processes and as a stabilizer in cosmetics due to its chelating properties .

4. Comparative Studies

Cobalt citrate can be compared to other cobalt complexes regarding their biological activities:

Compound Name	Biological Activity	Unique Properties
Cobalt(II) Chloride	Moderate toxicity; used in laboratory settings	Simple coordination compound
Cobalt(III) Complexes	Higher stability; used in drug formulations	More stable than Co(II) complexes
Cobalt Citrate	Antimicrobial; enzyme mimetic	Enhanced solubility and stability due to citrate

These comparisons highlight the unique position of cobalt citrate in both biological and industrial contexts.

5. Case Studies

Several studies have documented the biological effects of cobalt citrate:

• Oxidative Stress Studies: A study measured the formation of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a marker of oxidative DNA damage, in cells treated with cobalt ions. Results indicated that cobalt citrate could influence oxidative stress pathways .
• Antimicrobial Efficacy: In vitro tests demonstrated that cobalt citrate effectively inhibited the growth of specific bacterial strains, suggesting its potential as an antimicrobial agent .

6. Conclusion

This compound is a versatile compound with significant biological activity. Its ability to act as an enzyme mimetic and antimicrobial agent opens avenues for further research in biochemistry and medicine. The ongoing exploration of its properties may yield valuable insights into its potential applications across various scientific domains.